- Synthesis and in vitro evaluation of salvinorin A analogues: Effect of configuration at C(2) and substitution at C(18), Bioorganic & Medicinal Chemistry Letters, 2006, 16(17), 4679-4685
Cas no 92545-30-7 (2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)-)
92545-30-7 structure
Product Name:2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)-
CAS No:92545-30-7
MF:C21H26O7
MW:390.426947116852
CID:810867
PubChem ID:329766282
Update Time:2024-10-26
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)-
- Salvinorin B
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR
- Salvinorin B solution
- SALVINORIN B(P)
- SANGUINARINE (RG)
- Divinorin B
- (2S,4aR,6aR,7R,9S,10aS,10bR)-2-(3-Furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo 2H-naphtho[2,1-c]pyran-7-carboxylic acid methyl ester
- 2H-Naphtho[2,1-c]pyran-7-carboxylic acid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methyl ester, [2S-(2α,4aα,6aβ,7β,9β,10aα,10bβ)]- (ZCI)
- (-)-Salvinorin B
- HB4887
- 6HNB6FRT7X
- methyl (2S,4aR,6aR,7R,9S,10aS,10bR)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-2,4a,5,6,7,8,9,10a-octahydro-1H-benzo[f]isochromene-7-carboxylate
- 92545-30-7
- UNII-6HNB6FRT7X
- Salvinorin B 100 microg/mL in Acetonitrile
- SCHEMBL3144611
- BLTMVAIOAAGYAR-CEFSSPBYSA-N
- Methyl (2R,4aR,6aR,7S,9R,10aS,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-9-oxidanyl-4,10-bis(oxidanylidene)-2,4a,5,6,7,8,9,10a-octahydro-1H-benzo(f)isochromene-7-carboxylate
- CHEBI:177592
- CHEMBL424698
- C21H26O7
- methyl (2S,4aR,6aR,7R,9S,10aS,10bR)-2-(uran-3-yl)-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-2,4a,5,6,7,8,9,10a-octahydro-1H-benzo[]isochromene-7-carboxylate
- AKOS027326793
- Q9333044
- 2H-Naphtho(2,1-C)pyran-7-carboxylic acid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methyl ester, (2S,4aR,6aR,7R,9S,10aS,10bR)-
- DTXSID50465988
- (2S,4aR,6aR,7R,9S,10aS,10bR)-2-(3-Furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-2H-naphtho[2,1-c]pyran-7-carboxylic Acid Methyl Ester
- Salvinorin B, >=93.0% (HPLC)
- NCGC00181787-01
- Salvinorin B (SALB)
- XS139260
- BDBM50189136
- DTXCID80416807
- G91348
- methyl (2S,4aR,6aR,7R,9S,10aS,10bR)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-2,4a,5,6,7,8,9,10a-octahydro-1H-benzo(f)isochromene-7-carboxylate
- CS-0033117
- HY-110252
-
- MDL: MFCD16036232
- Inchi: 1S/C21H26O7/c1-20-6-4-12-19(25)28-15(11-5-7-27-10-11)9-21(12,2)17(20)16(23)14(22)8-13(20)18(24)26-3/h5,7,10,12-15,17,22H,4,6,8-9H2,1-3H3/t12-,13-,14-,15-,17-,20-,21-/m0/s1
- InChI Key: BLTMVAIOAAGYAR-CEFSSPBYSA-N
- SMILES: C[C@]12C[C@@H](C3=COC=C3)OC(=O)[C@@H]1CC[C@]1([C@@H](C[C@@H](C([C@H]21)=O)O)C(=O)OC)C
Computed Properties
- Exact Mass: 390.16800
- Monoisotopic Mass: 390.16785316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.277
- Boiling Point: 562.8°Cat760mmHg
- Flash Point: 294.2°C
- Refractive Index: 1.544
- PSA: 103.04000
- LogP: 2.42930
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-26-36/37
-
Hazardous Material Identification:
- Storage Condition:−20°C
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S913093-5mg |
Salvinorin B (Divinorin B) |
92545-30-7 | 98% | 5mg |
¥6,229.80 | 2022-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21600-1mg |
Salvinorin B |
92545-30-7 | 98% | 1mg |
¥916.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21600-5mg |
Salvinorin B |
92545-30-7 | 98% | 5mg |
¥3991.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-472910-1 mg |
Salvinorin B, |
92545-30-7 | 1mg |
¥865.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472910A-5 mg |
Salvinorin B, |
92545-30-7 | 5mg |
¥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472910B-25 mg |
Salvinorin B, |
92545-30-7 | 25mg |
¥10,529.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472910C-100 mg |
Salvinorin B, |
92545-30-7 | 100MG |
¥15,042.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472910-1mg |
Salvinorin B, |
92545-30-7 | 1mg |
¥865.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472910A-5mg |
Salvinorin B, |
92545-30-7 | 5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472910B-25mg |
Salvinorin B, |
92545-30-7 | 25mg |
¥10529.00 | 2023-09-05 |
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide
Reference
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Raw materials
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Preparation Products
2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)- Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
92545-30-7 (2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-9-hydroxy-6a,10b-dimethyl-4,10-dioxo-, methylester, (2S,4aR,6aR,7R,9S,10aS,10bR)-) Related Products
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- 1187951-06-9(2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)-)
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